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Introduction

Ammonium borate is a crucial component in the electrolyte solutions of aluminum electrolytic
capacitors, particularly for high-voltage applications.[1] It serves multiple functions, primarily
acting as a solute that provides the necessary ionic conductivity for the capacitor's operation
and playing a vital role in the formation and maintenance of the dielectric aluminum oxide layer.
[1] This document provides detailed application notes and protocols for the use of ammonium
borate in the formulation of electrolytes for electrolytic capacitors, aimed at researchers and
professionals in materials science and electronic component development.

The electrolyte in an aluminum electrolytic capacitor is a conductive liquid that functions as the
cathode, in conjunction with the cathode foil.[2] A common formulation involves dissolving
ammonium borate in a solvent such as ethylene glycol.[1][2] The purity of the ingredients is
paramount, as contaminants like chlorides, nitrates, and sulfates can adversely affect the
capacitor's performance and lifespan.[1]

Role of Ammonium Borate

Ammonium borate contributes to the performance of electrolytic capacitors in several key
ways:
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 lonic Conductivity: As a salt, ammonium borate dissociates in the solvent, providing mobile
ions that carry charge, thus enabling the flow of current through the electrolyte.

e Dielectric Layer Formation: During the manufacturing process, an aluminum oxide (Al203)
dielectric layer is formed on the anode foil through anodization in an electrolyte solution that
often contains boric acid and ammonium borate.[1]

o Self-Healing: The electrolyte facilitates a "self-healing” mechanism. If the dielectric layer is
damaged, the electrolyte helps to re-form the insulating oxide layer, thereby restoring the
capacitor's function.[2]

» Voltage Withstanding: The use of ammonium salts is particularly advantageous for high-
voltage applications.[1]

Quantitative Data

While specific formulations are often proprietary, the following table summarizes typical
performance parameters of electrolytic capacitors utilizing borate-based electrolytes. These
values are illustrative and can vary significantly based on the precise composition of the
electrolyte, the capacitor's design, and the manufacturing process.

Parameter Typical Value Range Test Method Reference
Capacitance 0.1 pF to 2,700,000 pF IEC 60384-4[3]

Rated Voltage 4Vto 630V IEC 60384-4[3]

Leakage Current <0.01*C*V (LA) IEC 60384-4[3]
Dissipation Factor (tan 0) 0.08 t0 0.24 (at 120 Hz) IEC 60384-4[3]
Equivalent Series Resistance Varies with capacitance and )

(ESR) voltage Measured with LCR meter
Operating Temperature -40°C to +105°C IEC 60384-4[3]

Experimental Protocols
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Preparation of Ammonium Borate Electrolyte (General
Protocol)

This protocol outlines a general procedure for preparing a basic ammonium borate electrolyte
with ethylene glycol as the solvent. The exact concentrations should be optimized for the
specific application.

Materials:

o Ammonium pentaborate tetrahydrate ((NH4)2B10016-8H20) or other ammonium borate salts
o Ethylene glycol (C2He0O2)

» Deionized water

e Glass beakers and stirring rods

o Magnetic stirrer and stir bar

e Heating mantle or hot plate

e pH meter

o Conductivity meter

Procedure:

e Solvent Preparation: In a clean, dry beaker, place the desired amount of ethylene glycol. If a
mixed solvent system is required, add the appropriate volume of deionized water.

o Dissolution of Ammonium Borate: While stirring the solvent, slowly add the calculated
amount of ammonium borate. Gentle heating (e.g., 40-60°C) may be applied to aid
dissolution. Avoid excessive heating to prevent degradation of the components.

e Homogenization: Continue stirring until the ammonium borate is completely dissolved and
the solution is homogeneous.
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e pH Measurement and Adjustment: Allow the solution to cool to room temperature. Measure
the pH of the electrolyte. If necessary, adjust the pH using a suitable agent, although for a
simple ammonium borate solution, this is often not required.

o Conductivity Measurement: Measure the electrical conductivity of the electrolyte at a
standard temperature (e.g., 25°C).

« Filtration (Optional): If any particulate matter is present, filter the electrolyte solution through
a fine filter paper.

o Storage: Store the prepared electrolyte in a tightly sealed, clean, and dry container to
prevent contamination and absorption of moisture.

Quality Control and Testing of the Electrolyte

a) Measurement of Electrical Conductivity:
o Apparatus: Conductivity meter with a suitable probe.
e Procedure:
o Calibrate the conductivity meter using standard solutions.

o Rinse the probe with deionized water and then with a small amount of the electrolyte to be
tested.

o Immerse the probe in the electrolyte solution, ensuring the electrodes are fully covered.

o Allow the reading to stabilize and record the conductivity value (in S/m or uS/cm) and the
temperature.

b) Measurement of Breakdown Voltage:

» Apparatus: Dielectric breakdown voltage test set conforming to standards such as ASTM
D877, ASTM D1816, or IEC 60156.[4]

e Procedure (General):
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o Fill the test cell of the apparatus with the electrolyte, ensuring the electrodes are
completely submerged.

o Apply a voltage that increases at a controlled rate (e.g., 2 kV/s as per some standards).

o The breakdown voltage is the voltage at which a disruptive discharge occurs between the
electrodes.

o Multiple measurements are typically taken, and the average value is reported.

Testing of Impregnated Capacitors

Once the electrolyte is prepared, it is used to impregnate the capacitor element (wound anode
and cathode foils with a paper separator). The finished capacitor then undergoes a series of
electrical tests to ensure it meets performance specifications.

Capacitance Measurement: Measured using an LCR meter at a specified frequency (e.g.,
120 Hz).

o Leakage Current (DCL): A rated DC voltage is applied to the capacitor through a series
resistor, and the current flowing through the capacitor after a specified time is measured.

o Equivalent Series Resistance (ESR): Measured using an ESR meter or an LCR meter at a
specified frequency (e.g., 100 kHz).

» Impedance: Measured over a range of frequencies using an impedance analyzer.

e Endurance Test (Load Life): The capacitor is subjected to its rated voltage at its maximum
rated temperature for a specified duration (e.g., 1000 hours), after which its electrical
parameters are re-measured.

Visualizations
Electrolytic Capacitor Manufacturing Workflow
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Caption: Workflow of electrolytic capacitor manufacturing.

Electrolyte Preparation and Quality Control Logic
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Caption: Logic flow for electrolyte preparation and QC.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214076#ammonium-borate-as-a-component-in-
electrolytic-capacitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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